Cas no 1234988-22-7 (N-(1-hydroxycyclopentyl)methyl-5-oxo-1-phenylpyrrolidine-3-carboxamide)

• Product Name: N-(1-hydroxycyclopentyl)methyl-5-oxo-1-phenylpyrrolidine-3-carboxamide
• CAS No: 1234988-22-7
• MF: C₁₇H₂₂N₂O₃
• MW: 302.368184566498
• CID: 6438510
• PubChem ID: 49676713
• Update Time: 2025-07-28

N-(1-hydroxycyclopentyl)methyl-5-oxo-1-phenylpyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-hydroxycyclopentyl)methyl-5-oxo-1-phenylpyrrolidine-3-carboxamide
• AKOS024524630
• 1234988-22-7
• N-[(1-hydroxycyclopentyl)methyl]-5-oxo-1-phenylpyrrolidine-3-carboxamide
• SR-01000925615
• N-((1-hydroxycyclopentyl)methyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide
• VU0525659-1
• F5857-6189
• SR-01000925615-1

• Inchi： 1S/C17H22N2O3/c20-15-10-13(11-19(15)14-6-2-1-3-7-14)16(21)18-12-17(22)8-4-5-9-17/h1-3,6-7,13,22H,4-5,8-12H2,(H,18,21)
• InChI Key： IYQNEZYOWCZFHE-UHFFFAOYSA-N
• SMILES： OC1(CNC(C2CC(N(C3C=CC=CC=3)C2)=O)=O)CCCC1

Computed Properties

• Exact Mass: 302.16304257g/mol
• Monoisotopic Mass: 302.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-(1-hydroxycyclopentyl)methyl-5-oxo-1-phenylpyrrolidine-3-carboxamide

Comprehensive Overview of N-(1-hydroxycyclopentyl)methyl-5-oxo-1-phenylpyrrolidine-3-carboxamide (CAS No. 1234988-22-7)

The compound N-(1-hydroxycyclopentyl)methyl-5-oxo-1-phenylpyrrolidine-3-carboxamide, identified by its CAS number 1234988-22-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a hydroxycyclopentyl group and a 5-oxo-1-phenylpyrrolidine backbone, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with specific enzymatic pathways, which could lead to breakthroughs in drug development.

In recent years, the demand for novel pyrrolidine derivatives has surged, driven by their versatility in medicinal chemistry. The N-(1-hydroxycyclopentyl)methyl moiety in this compound enhances its solubility and bioavailability, addressing one of the key challenges in drug formulation. This attribute aligns with current trends in precision medicine, where optimizing pharmacokinetics is critical. Additionally, the presence of a carboxamide group opens doors for further functionalization, making it a valuable intermediate in synthetic chemistry.

The scientific community has also explored the role of 5-oxo-1-phenylpyrrolidine-3-carboxamide derivatives in modulating cellular processes. For instance, studies suggest that similar compounds exhibit anti-inflammatory and neuroprotective properties, sparking interest in their potential therapeutic applications. With the rise of AI-driven drug discovery, computational models have been employed to predict the binding affinity of this molecule to various targets, further validating its relevance in modern research.

From an industrial perspective, CAS No. 1234988-22-7 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting eco-friendly protocols to produce such compounds, minimizing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). As a result, the compound’s synthesis pathways are being optimized to reduce environmental impact while maintaining high yields.

Another area of interest is the compound’s potential in cosmeceuticals. The hydroxycyclopentyl group’s hydrating properties and the pyrrolidine core’s stability make it a candidate for skincare formulations. With consumers increasingly seeking science-backed and clean-label products, this molecule could play a pivotal role in next-generation cosmetic innovations. Its compatibility with lipid-based delivery systems further enhances its appeal for topical applications.

In summary, N-(1-hydroxycyclopentyl)methyl-5-oxo-1-phenylpyrrolidine-3-carboxamide (CAS No. 1234988-22-7) represents a multifaceted compound with broad implications across pharmaceuticals, cosmetics, and sustainable chemistry. Its structural ingenuity and functional adaptability position it as a key player in advancing healthtech and material science. As research continues to unfold, this molecule is poised to address some of the most pressing challenges in modern science and industry.